4-n-Pentylphenol-[d5]

• IUPAC Name: 1,2,4,5-tetradeuterio-3-deuteriooxy-6-pentylbenzene
• InChI: InChI=1S/C11H16O/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9,12H,2-5H2,1H3/i6D,7D,8D,9D/hD
• InChI Key: ZNPSUQQXTRRSBM-WLWDFMJJSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)O
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1CCCCC)[2H])[2H])O[2H])[2H]
• Molecular Formula: C11H16O
• Molecular Weight: 169.27 g/mol

Description

4-n-Pentylphenol-[d5] is a stable isotope labelled compound. It has a molecular formula of C11H11D5O and a molecular weight of 169.28. It is a liquid in appearance. The IUPAC name for this compound is 1,2,4,5-tetradeuterio-3-deuteriooxy-6-pentylbenzene.

Molecular Structure Analysis

The molecular structure of 4-n-Pentylphenol-[d5] includes a benzene ring with a pentyl group (five carbon chain) and a hydroxyl group attached. The ‘d5’ indicates that five of the hydrogen atoms in the molecule are replaced by deuterium, an isotope of hydrogen.

Physical And Chemical Properties Analysis

4-n-Pentylphenol-[d5] is soluble in water and should be stored at 2-8°C.

Scientific Research Applications

Environmental Fate and Behavior

Phenolic compounds, including alkylphenols such as 4-n-Pentylphenol, are widely studied for their environmental fate and behavior. Research in this area often focuses on the persistence, bioaccumulation, and toxic effects of these compounds in aquatic and terrestrial environments. Alkylphenols can originate from various sources, including industrial processes, and are known to be endocrine-disrupting chemicals (EDCs) that can mimic natural hormones, potentially disrupting the endocrine system of wildlife and humans (Ying, Williams, & Kookana, 2002).

Safety and Hazards

The safety data sheet for 4-n-Pentylphenol indicates that it causes severe skin burns and eye damage. It is advised not to breathe its dust, fume, gas, mist, vapors, or spray. Protective measures such as wearing gloves, protective clothing, eye protection, and face protection are recommended when handling this chemical.